5-Bromo-2-methoxybenzenesulfonyl chloride

Catalog No.
S666501
CAS No.
23095-05-8
M.F
C7H6BrClO3S
M. Wt
285.54 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
5-Bromo-2-methoxybenzenesulfonyl chloride

CAS Number

23095-05-8

Product Name

5-Bromo-2-methoxybenzenesulfonyl chloride

IUPAC Name

5-bromo-2-methoxybenzenesulfonyl chloride

Molecular Formula

C7H6BrClO3S

Molecular Weight

285.54 g/mol

InChI

InChI=1S/C7H6BrClO3S/c1-12-6-3-2-5(8)4-7(6)13(9,10)11/h2-4H,1H3

InChI Key

IXSBNNRUQYYMRM-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C=C1)Br)S(=O)(=O)Cl

Canonical SMILES

COC1=C(C=C(C=C1)Br)S(=O)(=O)Cl

Organic Synthesis

5-Bromo-2-methoxybenzenesulfonyl chloride (BrMMBS) is a valuable reagent in organic synthesis due to the presence of two reactive functional groups: a sulfonyl chloride (SO2Cl) and a bromo (Br) substituent. The sulfonyl chloride group readily participates in nucleophilic substitution reactions, allowing for the introduction of various functionalities onto a molecule. [, ]

Here are some specific applications of BrMMBS in organic synthesis:

  • Introduction of sulfonyl groups: BrMMBS can be used to introduce a benzenesulfonyl (C6H5SO2) group onto various substrates containing nucleophilic centers like alcohols, amines, and phenols. This functional group can influence the physical and chemical properties of the resulting molecule. [, ]
  • Modification of biomolecules: BrMMBS can be used to modify biomolecules like peptides and proteins. The benzenesulfonyl group can enhance the stability or solubility of the biomolecule, making it more amenable to further study.

Development of New Materials

BrMMBS can be employed as a building block in the synthesis of new materials with specific properties. The bromo group allows for further functionalization through cross-coupling reactions, enabling the creation of complex molecular architectures. []

  • Polymers: BrMMBS can be incorporated into polymers to introduce flame retardant properties or alter their electrical conductivity.
  • Organic electronics: The benzenesulfonyl group present in BrMMBS can be used to design organic semiconductors or other functional materials for electronic applications.

XLogP3

2.6

GHS Hazard Statements

Aggregated GHS information provided by 45 companies from 3 notifications to the ECHA C&L Inventory.;
H314 (100%): Causes severe skin burns and eye damage [Danger Skin corrosion/irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Corrosive

Wikipedia

5-Bromo-2-methoxybenzenesulfonyl chloride

Dates

Modify: 2023-08-15

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